Cas no 1577233-71-6 ((3-amino-3-phenylpropoxy)methyltributylstannane)

• Product Name: (3-amino-3-phenylpropoxy)methyltributylstannane
• CAS No: 1577233-71-6
• MF: C₂₂H₄₁NOSn
• MW: 454.277045965195
• MDL: MFCD30717999
• CID: 5171163
• PubChem ID: 72734280
• Update Time: 2025-06-12

(3-amino-3-phenylpropoxy)methyltributylstannane Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-((tributylstannyl)methoxy)propan-1-amine
• A51276
• [(3-amino-3-phenylpropoxy)methyl]tributylstannane
• BENZENEMETHANAMINE,ALPHA-[2-[(TRIBUTYLSTANNYL)METHOXY]ETHYL]
• Benzenemethanamine, α-[2-[(tributylstannyl)methoxy]ethyl]-
• (3-amino-3-phenylpropoxy)methyltributylstannane

• MDL： MFCD30717999
• Inchi： 1S/C10H14NO.3C4H9.Sn/c1-12-8-7-10(11)9-5-3-2-4-6-9;3*1-3-4-2;/h2-6,10H,1,7-8,11H2;3*1,3-4H2,2H3;
• InChI Key： MZKFVSWBNGFPPC-UHFFFAOYSA-N
• SMILES： [Sn](COCCC(C1C=CC=CC=1)N)(CCCC)(CCCC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 283
• Topological Polar Surface Area: 35.2

Additional information on (3-amino-3-phenylpropoxy)methyltributylstannane

Introduction to (3-amino-3-phenylpropoxy)methyltributylstannane (CAS No. 1577233-71-6)

(3-amino-3-phenylpropoxy)methyltributylstannane (CAS No. 1577233-71-6) is a versatile organostannane compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a tributylstannyl group with a 3-amino-3-phenylpropoxy moiety, making it an attractive candidate for various chemical transformations and biological applications.

The tributylstannyl group in (3-amino-3-phenylpropoxy)methyltributylstannane is known for its reactivity in Stille coupling reactions, a widely used method in organic synthesis for the formation of carbon-carbon bonds. This reactivity is particularly valuable in the synthesis of complex organic molecules, including those with pharmaceutical relevance. The 3-amino-3-phenylpropoxy moiety, on the other hand, imparts additional functionality and reactivity, making the compound suitable for a range of synthetic transformations and derivatizations.

Recent research has highlighted the potential of (3-amino-3-phenylpropoxy)methyltributylstannane in the development of new therapeutic agents. Studies have shown that organostannanes can exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The tributylstannyl group can be used to introduce stannyl functionalities into target molecules, which can then be further modified to enhance their biological activity or pharmacological properties.

In the context of medicinal chemistry, (3-amino-3-phenylpropoxy)methyltributylstannane has been explored as a building block for the synthesis of novel compounds with potential therapeutic applications. For instance, researchers have utilized this compound in the development of new antitumor agents by incorporating it into drug delivery systems or conjugating it with other bioactive molecules. The 3-amino-3-phenylpropoxy moiety provides additional sites for functionalization, allowing for the fine-tuning of the compound's properties to optimize its efficacy and safety profile.

Beyond its applications in medicinal chemistry, (3-amino-3-phenylpropoxy)methyltributylstannane has also found use in materials science. The tributylstannyl group can be employed in the synthesis of organometallic polymers and other advanced materials with unique properties. These materials have potential applications in areas such as electronics, catalysis, and energy storage.

The synthesis of (3-amino-3-phenylpropoxy)methyltributylstannane typically involves several steps, starting with the preparation of the 3-amino-3-phenylpropanol intermediate. This intermediate is then converted into the corresponding propoxide derivative, which is subsequently reacted with tributytin chloride to form the final product. The reaction conditions and purification methods are crucial for obtaining high yields and purity levels of the desired compound.

In terms of safety and handling, it is important to note that organostannanes like (3-amino-3-phenylpropoxy)methyltributylstannane should be handled with care due to their potential toxicity and reactivity. Proper safety protocols should be followed to ensure safe handling and storage. Additionally, environmental considerations should be taken into account when using this compound in laboratory settings or industrial processes.

Overall, (3-amino-3-phenylpropoxy)methyltributylstannane (CAS No. 1577233-71-6) represents a valuable tool in the chemist's arsenal, offering a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an important compound for researchers and scientists working in these fields.